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Compound of Interest

Compound Name: Trioctyl borate

Cat. No.: B1581615

An In-depth Technical Guide to Tri-n-octyl Borate

Introduction

Tri-n-octyl borate (CAS No. 2467-12-1), also known as boric acid tri-n-octyl ester, is an
organoboron compound with the chemical formula C24H51B03.[1][2] It is a colorless to almost
colorless, clear liquid at room temperature. This document provides a comprehensive overview
of its physical and chemical properties, experimental protocols for its synthesis and analysis,
and essential safety information. Due to its properties, it finds applications as a plasticizer,
solvent, and as an intermediate in organic synthesis.[3] It is also used as a lubricant and
lubricant additive.[4]

Physical and Chemical Properties

Tri-n-octyl borate is characterized by its low volatility and good thermal stability, making it
suitable for high-temperature applications.[3] A summary of its key physical and chemical
properties is presented below.

Table 1: Physical and Chemical Properties of Tri-n-octyl
Borate
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Property Value Reference(s)

Molecular Formula C24H51B0O3 [1114]

Molecular Weight 398.48 g/mol [1]
Colorless to almost colorless

Appearance o [1]
clear liquid

Boiling Point 379 °C [1]

Density 0.86 g/cm?3 [1][2]

Refractive Index 1.4350-1.4380 [1112]

Flash Point 188 °C [1]
2-8°C is recommended for

Storage Temperature [1112]
storage

Chemical Reactivity and Stability

Hydrolysis: Like other borate esters, tri-n-octyl borate is susceptible to hydrolysis, especially in
the presence of water, which can break it down into boric acid and n-octanol. The long octyl
chains, however, likely result in a slower hydrolysis rate compared to shorter-chain borates due
to steric hindrance.[5] The reaction is significantly faster in basic (alkaline) environments.[5]

Combustibility: It is a combustible liquid when exposed to heat or flame and can react with
oxidizing materials.[1][2] In case of fire, foam, CO2, or dry chemical extinguishers are
recommended.[1][2] When heated to decomposition, it can emit acrid smoke and irritating
fumes.[1][2]

Reactivity with Acids and Bases: Borate esters react with acids, which can generate heat along
with the corresponding alcohol and acid. Interaction with caustic solutions also generates heat.

[6]

Experimental Protocols
Synthesis of Tri-n-octyl Borate

1. Esterification of Boric Acid with 1-Octanol
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This is a common method for synthesizing tri-n-octyl borate. The reaction involves the direct
esterification of boric acid with three equivalents of 1-octanol. To drive the reaction to
completion, the water produced during the reaction is typically removed.[5]

o Materials: Boric acid, 1-octanol, toluene (or another suitable azeotroping agent).

o Apparatus: A round-bottom flask, a Dean-Stark apparatus, a condenser, and a heating
mantle.

e Procedure:

o

Combine boric acid and 1-octanol in a stoichiometric ratio (1:3) in the round-bottom flask
with toluene.

o Heat the mixture to reflux.

o The water formed during the reaction is removed as an azeotrope with toluene and
collected in the Dean-Stark trap.[5]

o The reaction is monitored until the theoretical amount of water is collected.

o After completion, the solvent and any excess alcohol are removed under reduced
pressure to yield the crude tri-n-octyl borate.

o The product can be further purified by vacuum distillation.

Workflow for Esterification Synthesis

Caption: Esterification Synthesis Workflow
2. Transesterification

Tri-n-octyl borate can also be synthesized via a transesterification reaction. This process
involves the reaction of a trialkyl borate (like trimethyl borate) with a trialkylborine in the
presence of a catalyst.[7]

o Materials: Trialkyl borate (e.g., trimethyl borate), trialkylborine, and a catalyst such as a
boron trihalide (e.g., butylboron dichloride).[7]
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e Procedure:

o

The reactants and catalyst are mixed under anhydrous and oxygen-free conditions,
typically under an inert atmosphere like nitrogen.[5][7]

o The mixture is heated to a temperature between 150°C and 300°C.[7]

o The reaction time can range from a few hours to over a day, depending on the
temperature.[7]

o The desired tri-n-octyl borate is then isolated from the reaction mixture, usually by
distillation.[7]

Logical Diagram for Transesterification

Caption: Transesterification Reaction Logic

Analytical Methods

The purity of tri-n-octyl borate is often determined by neutralization titration. Due to its
susceptibility to hydrolysis, specialized analytical techniques may be required for methods like
reverse-phase high-performance liquid chromatography (RP-HPLC). Using a high-pH mobile
phase might be necessary to stabilize the boronate ester during analysis.[8]

Safety and Handling
Tri-n-octyl borate is considered moderately toxic by ingestion and is an eye irritant.[1][2]

e GHS Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).

[2]

o Personal Protective Equipment (PPE): Safety glasses with side-shields, gloves, and
appropriate protective clothing should be worn when handling this chemical.[9][10]

e Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes, and avoid
breathing vapors or mist.[9][10] Keep away from heat, sparks, and open flames.[10]
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» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][10]
Storage at 2-8°C is recommended.[1] It should be stored under an inert atmosphere as it is
moisture-sensitive.

« In case of exposure:

o Inhalation: Move the person to fresh air.[9]

o Skin contact: Wash off with soap and plenty of water.[9]

o Eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[9]

o Ingestion: Rinse mouth with water. Do not induce vomiting.[9]

In all cases of exposure, it is advisable to consult a physician.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of tri-n-octyl borate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581615#physical-and-chemical-properties-of-tri-n-
octyl-borate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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